Cas no 98168-78-6 (2,5-Pyrrolidinedimethanol, 3,4-dihydroxy-)

2,5-Pyrrolidinedimethanol, 3,4-dihydroxy- structure
98168-78-6 structure
Product Name:2,5-Pyrrolidinedimethanol, 3,4-dihydroxy-
CAS No:98168-78-6
MF:C6H13NO4
MW:163.171722173691
CID:750709
Update Time:2024-01-31

2,5-Pyrrolidinedimethanol, 3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrrolidinedimethanol, 3,4-dihydroxy-
    • MDL: MFCD00037505
    • Inchi: 1S/C6H13NO4/c8-1-3-5(10)6(11)4(2-9)7-3/h3-11H,1-2H2
    • InChI Key: PFYHYHZGDNWFIF-UHFFFAOYSA-N
    • SMILES: N1C(CO)C(O)C(O)C1CO

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.408±0.06 g/cm3(Predicted)
  • Boiling Point: 395.9±37.0 °C(Predicted)
  • pka: 13.67±0.70(Predicted)
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